Cas no 5804-05-7 (Benzenamine,3-(methoxymethyl)-4-(octyloxy)-, hydrochloride (1:1))

• Product Name: Benzenamine,3-(methoxymethyl)-4-(octyloxy)-, hydrochloride (1:1)
• CAS No: 5804-05-7
• MF: C₁₆H₂₈ClNO₂
• MW: 301.852024078369
• CID: 385291
• PubChem ID: 201316
• Update Time: 2025-04-19

Benzenamine,3-(methoxymethyl)-4-(octyloxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(methoxymethyl)-4-(octyloxy)-, hydrochloride (1:1)
• AKOS040753172
• 3-(methoxymethyl)-4-octoxyaniline;hydrochloride
• 5804-05-7
• starbld0037079
• M & B 5936
• DTXSID80206760
• alpha-Methoxy-4-(octyloxy)-m-toluidine hydrochloride
• m-Toluidine, alpha-methoxy-4-(octyloxy)-, hydrochloride
• 3-(Methoxymethyl)-4-(octyloxy)aniline hydrochloride

• Inchi： 1S/C16H27NO2.ClH/c1-3-4-5-6-7-8-11-19-16-10-9-15(17)12-14(16)13-18-2;/h9-10,12H,3-8,11,13,17H2,1-2H3;1H
• InChI Key： DSBQHPYCEAPGDM-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1COC)N)CCCCCCCC

Computed Properties

• Exact Mass: 301.18104
• Monoisotopic Mass: 301.1808568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48